![molecular formula C16H17NO2 B1374448 2-(7-Octyn-1-yl)-1H-isoindole-1,3-dione CAS No. 17170-26-2](/img/structure/B1374448.png)
2-(7-Octyn-1-yl)-1H-isoindole-1,3-dione
Overview
Description
2-(7-Octyn-1-yl)-1H-isoindole-1,3-dione (C11H14N2O2) is an organic compound belonging to the isoindole family of heterocyclic compounds. It is a colorless, crystalline solid that is soluble in organic solvents. It has been used in a variety of scientific research applications, including as a probe for studying protein-protein interactions, as a fluorescent dye for imaging and tracking cellular processes, and as a fluorescent probe for detecting and quantifying reactive oxygen species.
Scientific Research Applications
Functionalization and Synthesis Techniques
- The reaction of isoindole-1,3-diones with other compounds, such as bromine and methoxy groups, has been studied for producing pseudo-allylic halogenation products and other derivatives (Khusnitdinov, Sultanov, & Gataullin, 2019).
- Synthesis methods involving microwave-assisted reactions for N-(arylaminomethyl)-phthalimides have been developed, highlighting the versatility of isoindole-1,3-dione in chemical synthesis (Sena et al., 2007).
Structural and Spectral Analysis
- Research has been conducted on the molecular structure and packing of isoindole-1,3-dione derivatives, using techniques like X-ray diffraction and NMR spectroscopy (Wang, Jian, & Liu, 2008).
- Studies on the optical properties, including absorbance and refractive index, of isoindole-1,3-dione compounds, indicate their potential in material science applications (Tan et al., 2018).
Biological Properties and Potential Therapeutic Uses
- Isoindole-1,3-dione derivatives have been investigated for their antimicrobial activities, indicating their potential as antimicrobial agents (Salvi et al., 2007).
- Certain isoindole-1,3-dione compounds show promise in anticancer research, with varying effects depending on their substituents (Tan et al., 2020).
properties
IUPAC Name |
2-oct-7-ynylisoindole-1,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO2/c1-2-3-4-5-6-9-12-17-15(18)13-10-7-8-11-14(13)16(17)19/h1,7-8,10-11H,3-6,9,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQFWQWUIBPUXLG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCCCCCN1C(=O)C2=CC=CC=C2C1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60718497 | |
Record name | 2-(Oct-7-yn-1-yl)-1H-isoindole-1,3(2H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60718497 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17170-26-2 | |
Record name | 2-(Oct-7-yn-1-yl)-1H-isoindole-1,3(2H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60718497 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 17170-26-2 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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